4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide

• Molecular Formula: C24H18ClN3O4
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 4-[(1-benzyl-4-chloro-2,5-dioxopyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide
• InChI: InChI=1S/C24H18ClN3O4/c25-20-21(24(32)28(23(20)31)14-15-6-2-1-3-7-15)26-17-12-10-16(11-13-17)22(30)27-18-8-4-5-9-19(18)29/h1-13,26,29H,14H2,(H,27,30)
• InChI Key: XLTVHNDOYPCRAM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=C(C2=O)Cl)NC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4O

Description

4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the pyrrolidine class of compounds and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been shown to have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide in lab experiments is its potential to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may limit its potential applications in scientific research.

Future Directions

There are several future directions for research involving 4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide. One direction is to further investigate its potential anti-inflammatory, anti-tumor, and anti-cancer properties. Another direction is to investigate its potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide involves several steps. The first step involves the reaction of 2-hydroxybenzamide with 4-chlorobenzoyl chloride in the presence of a base to form N-(2-hydroxyphenyl)-4-chlorobenzamide. The second step involves the reaction of this intermediate with 1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrole-3-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

4-[(1-benzyl-4-chloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino]-N-(2-hydroxyphenyl)benzamide has been shown to have potential applications in scientific research. This compound has been studied for its potential anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been shown to have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.